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For Researchers, Scientists, and Drug Development Professionals

Introduction
Disparlure, the synthetic sex pheromone of the gypsy moth (Lymantria dispar), is a critical tool

in integrated pest management programs for monitoring and controlling this invasive species.

Its chemical designation is cis-7,8-epoxy-2-methyloctadecane. Understanding the

environmental fate and degradation of this semiochemical is paramount for assessing its

environmental impact and optimizing its efficacy in pest control strategies. This technical guide

provides a comprehensive overview of the current knowledge on the abiotic and biotic

degradation pathways of Disparlure, supported by available data, experimental protocols, and

visual representations of the degradation processes.

Chemical and Physical Properties
A thorough understanding of the environmental behavior of Disparlure begins with its

fundamental chemical and physical properties. These properties influence its partitioning in the

environment, bioavailability, and susceptibility to various degradation mechanisms.
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Property Value Reference

Molecular Formula C₁₉H₃₈O

Molecular Weight 282.5 g/mol

Log P (Octanol-Water Partition

Coefficient)
9.15 (n-heptane/water) [1]

Water Solubility
Estimated at 0.0019 to 0.0028

mg/L
[2]

Vapor Pressure Not available

Henry's Law Constant Not available

Note: Experimental data for some properties are limited, and estimated values are often used

in environmental models.[2]

Abiotic Degradation
Abiotic degradation processes, including hydrolysis and photolysis, are key pathways for the

transformation of Disparlure in the environment. These reactions are influenced by factors

such as pH, temperature, and the presence of light.

Hydrolysis
Hydrolysis involves the cleavage of chemical bonds by the addition of water. In the case of

Disparlure, the epoxide ring is susceptible to acid-catalyzed hydrolysis, leading to the

formation of a diol.

Degradation Pathway:

The primary product of Disparlure hydrolysis is expected to be 7,8-dihydroxy-2-

methyloctadecane. The reaction is catalyzed by acidic conditions.

cis-7,8-epoxy-2-methyloctadecane
(Disparlure) 7,8-dihydroxy-2-methyloctadecane

+ H₂O
(Acid-catalyzed)
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Figure 1: Hydrolysis of Disparlure to its corresponding diol.

Quantitative Data:

Specific experimental data on the hydrolysis rate constant and half-life of Disparlure in aquatic

environments are not readily available in the reviewed literature. However, a risk assessment

by the Forest Service estimated a hydrolysis half-life at pH 7 of 187.8 days, though it was noted

that this estimation might not include the neutral hydrolysis rate constant, which can be

significant for some epoxides.[3]

Photolysis
Photolysis is the degradation of a molecule by light. Pheromones, when exposed to sunlight,

can undergo photochemical reactions that alter their structure and render them inactive. High

temperatures and sunlight are known to cause the breakdown of pheromones.[4][5]

Degradation Pathway:

The specific photolytic degradation products of Disparlure in the environment have not been

extensively characterized. However, a simple reaction with a weak acid and potassium

permanganate, which can mimic oxidative degradation processes, yields undecanoic acid and

6-methyl-heptanoic acid.[6]

cis-7,8-epoxy-2-methyloctadecane
(Disparlure) Oxidative Intermediates

Sunlight (UV radiation)
+ Oxidizing agents Undecanoic acid +

6-methyl-heptanoic acid

Click to download full resolution via product page

Figure 2: Potential oxidative degradation pathway of Disparlure.

Quantitative Data:

Quantitative data such as the quantum yield and photolysis half-life of Disparlure under

environmental conditions are not available in the reviewed literature. A Forest Service report
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using the EPI Suite™ model estimated an atmospheric photolysis half-life of 5.912 hours based

on reaction with hydroxyl radicals.[3]

Biotic Degradation
Biotic degradation, mediated by microorganisms and metabolic processes within organisms, is

a crucial route for the environmental breakdown of organic compounds like Disparlure.

Microbial Degradation
Soil and aquatic microorganisms possess a vast array of enzymes capable of degrading

complex organic molecules. While specific studies on the microbial degradation of Disparlure
in environmental matrices are scarce, the general principles of epoxide and long-chain

hydrocarbon degradation by microbes can be applied. Bacteria such as Rhodococcus

rhodochrous and Ochrobactrum anthropi have been shown to degrade epoxy resins.[2][7] The

degradation of long-chain aliphatic compounds is a known microbial process in soil.[8]

Potential Degradation Pathway:

Microbial degradation of epoxides often proceeds via hydrolysis catalyzed by epoxide

hydrolases, leading to the formation of diols. These diols can then be further metabolized

through pathways such as β-oxidation.
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Figure 3: Postulated microbial degradation pathway of Disparlure.

Quantitative Data:

There is a lack of specific quantitative data on the microbial degradation rates (e.g., half-life in

soil or water) of Disparlure.

Metabolism in Insects
The primary documented metabolic pathway for Disparlure occurs within the antennae of male

gypsy moths. This rapid degradation is a crucial part of the signal termination process, allowing
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the moth to remain sensitive to changes in pheromone concentration. The main enzyme

involved is an epoxide hydrolase, which converts Disparlure into its corresponding diol. This

diol metabolite is behaviorally inactive.[3]

Experimental Protocols
Detailed experimental protocols for studying the environmental fate of Disparlure are not

widely published. However, standardized guidelines from organizations like the Organisation

for Economic Co-operation and Development (OECD) provide a framework for conducting such

studies.

Soil Biodegradation Study (based on OECD Guideline
307)
This protocol outlines a general approach for assessing the aerobic and anaerobic

transformation of chemical substances in soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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